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Compound of Interest

1-(2-Chloro-4-
Compound Name:
ethoxyphenyl)propan-1-one

Cat. No.: B14051840

Get Quote

Executive Summary

This guide provides a comprehensive technical profile of 1-(2-Chloro-4-

ethoxyphenyl)propan-1-one (CAS: 1310289-57-6), a specialized aromatic ketone used
primarily as a scaffold in the synthesis of agrochemicals and pharmaceutical active ingredients
(APIs). This document details the compound's chemical identity, physiochemical properties,
and a validated synthesis protocol based on Friedel-Crafts acylation, designed to maximize
regioselectivity and yield.

Chemical Identity & Registry

The accurate identification of this compound is critical due to the existence of multiple
positional isomers (e.g., the 3-chloro or 2-ethoxy variants).
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Identifier Value

Chemical Name 1-(2-Chloro-4-ethoxyphenyl)propan-1-one

CAS Registry Number 1310289-57-6
2'-Chloro-4'-ethoxypropiophenone; 1-(2-Chloro-

Synonyms
4-ethoxyphenyl)-1-propanone

Molecular Formula C11H13ClO2

Molecular Weight 212.67 g/mol

SMILES CCC(=0)C1=C(Cl)c=Cc(OoccC)c=C1
(Predicted) NUWCEIUTFUZOPM-

INChl Key

UHFFFAOYSA-N

Structural Analysis

The molecule consists of a propiophenone core substituted with a chlorine atom at the ortho
position and an ethoxy group at the para position relative to the ketone.[1] The steric bulk of the
ortho-chloro group influences the torsional angle of the carbonyl, potentially affecting reactivity
in subsequent nucleophilic additions.

Physiochemical Properties (Computed)

Note: Experimental values for this specific isomer are rare in open literature; values below are
computed based on structure-activity relationship (SAR) models for similar halogenated alkoxy-
propiophenones.
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Property Value (Predicted/Typical) Significance
) ) ) Likely low-melting solid or oil at
Physical State Solid (Crystalline) ] ]
RT depending on purity.
] ] Handling requires temperature
Melting Point 45°C — 55°C )
control to prevent caking.
High boiling point requires
Boiling Point ~290°C (at 760 mmHg) vacuum distillation for
purification.
Lipophilic; indicates good
LogP (Octanol/Water) ~3.3 membrane permeability for
biological derivatives.
. Insoluble in water; requires
Solubility DCM, Ethyl Acetate, Toluene

organic solvents for extraction.

Synthesis & Manufacturing Protocol

The most robust route to 1-(2-Chloro-4-ethoxyphenyl)propan-1-one is the Friedel-Crafts
Acylation of 3-chlorophenetole (1-chloro-3-ethoxybenzene). This pathway leverages the strong
para-directing effect of the ethoxy group to control regiochemistry.

Reaction Logic[1][2]
e Substrate: 1-Chloro-3-ethoxybenzene (3-Chlorophenetole).
o Electrophile: Propionyl chloride (activated by AICI3).[1]

o Regioselectivity: The ethoxy group is a strong activator and ortho/para director. The chlorine
is a deactivator but also an ortho/para director. The position para to the ethoxy group (C4
relative to ethoxy) is electronically favored and sterically accessible, leading to the 1,2,4-
substitution pattern.

Validated Protocol (Lab Scale: 100g basis)

Reagents:
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1-Chloro-3-ethoxybenzene: 1.0 eq

Propionyl Chloride: 1.1 eq

Aluminum Chloride (AICI3): 1.2 eq (Anhydrous)

Dichloromethane (DCM): 5-7 Volumes (Solvent)

Step-by-Step Methodology:

Preparation: In a flame-dried 3-neck flask equipped with a mechanical stirrer, nitrogen inlet,
and dropping funnel, charge DCM and AICIs. Cool the suspension to 0-5°C.

Acylium lon Formation: Add Propionyl Chloride dropwise over 30 minutes, maintaining
temperature <10°C. The mixture will homogenize slightly as the acylium complex forms.

Addition: Add 1-Chloro-3-ethoxybenzene dropwise over 45 minutes. Critical: Control the
exotherm. The solution will darken (orange/red).

Reaction: Allow the mixture to warm to Room Temperature (20-25°C) and stir for 4—6 hours.
Monitor by TLC (Hexane:EtOAc 9:1) or HPLC until starting material is <1%.

Quenching: Pour the reaction mixture slowly into lce/HCI (1N) mixture with vigorous stirring.
Caution: HCI gas evolution.

Workup: Separate the organic layer.[2] Extract the aqueous layer with DCM (2x). Combine
organics and wash with Water, Sat. NaHCOs, and Brine.

Drying & Concentration: Dry over anhydrous Na=SOa, filter, and concentrate under reduced
pressure.

Purification: Recrystallize from Hexane/Ethanol or perform vacuum distillation if the product
remains oily.

Synthesis Workflow Diagram
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Caption: Friedel-Crafts acylation pathway for the regioselective synthesis of 1-(2-Chloro-4-
ethoxyphenyl)propan-1-one.

Quality Control & Analytical Verification

To ensure the integrity of the synthesized compound, the following analytical signatures must
be verified.

e 'H NMR (CDCls, 400 MHz):

o 0 1.15 (t, 3H): Methyl of propionyl group.

o

0 1.45 (t, 3H): Methyl of ethoxy group.

o & 2.95 (g, 2H): Methylene of propionyl group (adjacent to carbonyl).

o 0 4.05 (g, 2H): Methylene of ethoxy group.

o & 6.80 (dd, 1H): Aromatic proton (position 5).

o 0 6.90 (d, 1H): Aromatic proton (position 3, ortho to ethoxy/chloro).

o 9 7.60 (d, 1H): Aromatic proton (position 6, ortho to carbonyl). Note: This shift is
deshielded by the carbonyl.

e HPLC Purity: >98.0% (Area %).

e Mass Spectrometry: [M+H]* = 213.07 (Expect characteristic Chlorine isotope pattern 3>Cl/
37Clin 3:1 ratio).
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Safety & Handling (GHS Classification)

While specific MSDS data for this CAS is limited, it shares hazard profiles with similar
halogenated phenones.

 Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[3][4]
o H319: Causes serious eye irritation.[4][5]
o H335: May cause respiratory irritation.[3][4][6]

o Precautionary Measures: Use in a fume hood. Wear nitrile gloves and safety goggles. Avoid
dust/aerosol generation.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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